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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
Molybdenum-Rhenium (Mo-Re) alloys at cryogenic temperatures. The addition of rhenium to
molybdenum significantly enhances its ductility and workability at low temperatures, making
these alloys crucial for applications in cryogenics, aerospace, and advanced research. This
document synthesizes available data on the mechanical, thermal, electrical, and
superconducting properties of Mo-Re alloys, details relevant experimental methodologies, and
presents logical workflows for material characterization.

Mechanical Properties at Cryogenic Temperatures

The primary advantage of Mo-Re alloys at low temperatures is their improved ductility
compared to pure molybdenum, which exhibits a high ductile-to-brittle transition temperature
(DBTT). The addition of rhenium significantly lowers the DBTT, enhancing the material's
toughness and resistance to brittle fracture at cryogenic temperatures.[1]

A study on dilute molybdenum-rhenium alloys demonstrated that increasing the rhenium
content leads to a decrease in the ductile-brittle transition temperature. For an Mo-7.7 at.% Re
alloy, the tensile DBTT in the recrystallized condition was found to be as low as -170°C (103 K).

[1]
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While comprehensive datasets for a wide range of Mo-Re compositions at specific cryogenic
temperatures like 77 K (-196 °C) and 4.2 K (-269 °C) are not readily available in the public
literature, research on a complex Fe-Co-Cr-Ni-Mo-C-based medium-entropy alloy provides
insight into the mechanical behavior of molybdenum-containing alloys at these temperatures.

Table 1: Mechanical Properties of a Mo-Re-C Containing Medium-Entropy Alloy at Cryogenic

Temperatures
Yield Strength Ultimate Tensile .
Temperature (K) Elongation (%)
(MPa) Strength (MPa)
298 (Room Temp.) 267 650 61.3
77 476 1211 66.8
4.2 537 1449 74.0

(Data extracted from a
study on a specific Fe-
Co-Cr-Ni-Mo-C based
medium-entropy alloy
and may not be
representative of all
Mo-Re alloys.)[2]

For commercially available alloys like Mo-47.5Re, mechanical properties are typically provided
at or above room temperature. For instance, the ultimate tensile strength of annealed Mo-
47.5Re is approximately 1180 MPa at room temperature.[3]

Superconducting Properties

Molybdenum-Rhenium alloys are known for their superconducting properties at low
temperatures. The critical temperature (Tc) of these alloys is dependent on the rhenium
concentration.

Table 2: Superconducting Properties of Molybdenum-Rhenium Alloys
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Superconducting Critical Temperature

Alloy Composition (at.% Re) (T¢) (K)
c

Mo-47.5Re 10.9

(Data for other compositions is not consistently

available in a tabulated format.)[3]

Thermal and Electrical Properties

Detailed quantitative data for the thermal conductivity, electrical resistivity, and specific heat of
a wide range of Mo-Re alloys at cryogenic temperatures is sparse in publicly available
literature. However, some general characteristics and data for specific compositions can be

found.

Table 3: Thermal and Electrical Properties of Mo-47.5Re

Property Value Temperature
Thermal Conductivity 36.8 W/m-K Not Specified
Electrical Resistivity 22x1077Q'm 20 °C

(Low-temperature specific data
for these properties is not

readily available.)[3]

Experimental Protocols

Accurate characterization of the physical properties of Mo-Re alloys at low temperatures
requires specialized experimental techniques and equipment.

Mechanical Testing at Cryogenic Temperatures

ASTM E1450: Standard Test Method for Tension Testing of Structural Alloys in Liquid Helium

This standard provides a detailed procedure for determining the tensile properties of structural

alloys at 4.2 K.
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e Apparatus:

o

Tensile Testing Machine: A universal testing machine capable of applying a controlled
tensile load.

Cryostat: A dewar-style apparatus designed to contain liquid helium and the test
specimen. The cryostat must have appropriate feedthroughs for the load train and
instrumentation.

Load Train: Grips and pull rods made from materials that maintain their strength and do
not become excessively brittle at 4.2 K.

Extensometer: A cryogenic-rated extensometer to measure strain directly on the
specimen.

Temperature Measurement: Calibrated temperature sensors (e.g., silicon diodes, carbon-
glass resistors) to monitor the temperature of the specimen and the liquid helium bath.

e Procedure:

o

Specimen Preparation: Machine the test specimen to the dimensions specified in ASTM
E8/E8M.

System Assembly: Mount the specimen in the grips and assemble the load train within the
cryostat.

Cool-down: Pre-cool the cryostat with liquid nitrogen and then fill it with liquid helium,
ensuring the specimen is fully submerged.

Thermal Equilibration: Allow the specimen to reach thermal equilibrium with the liquid
helium bath.

Tensile Test: Apply a tensile load at a controlled strain rate (typically < 10-3 s=1) until the
specimen fractures.

Data Acquisition: Record load, displacement (from the testing machine), and strain (from
the extensometer) as a function of time.
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o Property Calculation: Determine yield strength, ultimate tensile strength, elongation, and
reduction of area from the collected data.

Electrical Resistivity Measurement

Four-Probe Method

The four-probe technique is a standard method for measuring the electrical resistivity of
materials, particularly at low temperatures where contact resistance can be significant.

e Apparatus:
o Cryostat: A cryostat capable of reaching and maintaining the desired low temperatures.

o Sample Holder: A non-conductive holder to mount the sample, with electrical contacts for
the four probes.

o Current Source: A stable DC or low-frequency AC current source.

o Voltmeter: A high-impedance voltmeter to measure the voltage drop across the inner two
probes.

o Temperature Controller and Sensor: To precisely control and measure the sample
temperature.

e Procedure:

o Sample Preparation: Prepare a sample of the Mo-Re alloy with a well-defined geometry
(e.g., arectangular bar).

o Probe Attachment: Attach four electrical leads to the sample in a linear, equally spaced
configuration. The outer two leads serve as the current probes, and the inner two as the
voltage probes.

o Measurement:

» Pass a known current (1) through the outer probes.
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» Measure the voltage difference (V) across the inner probes.

» The resistance (R) is calculated as R = V/I.

Resistivity Calculation: The electrical resistivity (p) is then calculated using the formula: p =
R * (A/L) * G where A is the cross-sectional area of the sample, L is the distance between
the voltage probes, and G is a geometric correction factor that depends on the sample and
probe geometry.

Temperature Dependence: Repeat the measurement at various temperatures to determine
the resistivity as a function of temperature.

Thermal Conductivity Measurement

Steady-State Longitudinal Heat Flow Method

This method is commonly used to determine the thermal conductivity of solid materials at low

temperatures.

e Apparatus:

[¢]

Cryostat with Vacuum Chamber: To provide a high-vacuum environment and control the
sample temperature.

Sample Holder: To mount the sample and provide thermal links to a heat sink and a
heater.

Heater: A small resistive heater attached to one end of the sample to generate a known
heat flow.

Heat Sink: A connection to the cryostat's cold stage to maintain a stable low temperature
at the other end of the sample.

Thermometers: Two calibrated thermometers placed at a known distance along the
sample to measure the temperature gradient.

e Procedure:
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o Sample Preparation: Prepare a rod-shaped sample of the Mo-Re alloy with a uniform
cross-section.

o Mounting: Mount the sample in the holder, ensuring good thermal contact with the heater
and the heat sink. Attach the thermometers to the sample.

o Evacuation: Evacuate the vacuum chamber to minimize heat loss through convection and
gas conduction.

o Measurement:

Set the heat sink to the desired base temperature.

Apply a known power (Q) to the heater, which creates a longitudinal heat flow through
the sample.

Allow the system to reach a steady state, where the temperatures measured by the two
thermometers (T1 and T2) are stable.

The temperature difference (AT = T1 - T2) is recorded.

o Thermal Conductivity Calculation: The thermal conductivity (k) is calculated using Fourier's
law of heat conduction: k= (Q * L) / (A* AT) where L is the distance between the

thermometers and A is the cross-sectional area of the sample.

o Temperature Dependence: Repeat the measurement at different base temperatures to
obtain the thermal conductivity as a function of temperature.

Specific Heat Measurement

Adiabatic Heat-Pulse Calorimetry
This technique is widely used for measuring the specific heat of solids at low temperatures.
e Apparatus:

o Cryostat with High-Vacuum Chamber: To thermally isolate the sample.
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o Sample Platform: A platform with very low thermal conductance to the surroundings, on
which the sample is mounted.

o Heater: A small resistive heater attached to the sample.

o Thermometer: A sensitive, calibrated thermometer in good thermal contact with the
sample.

o Thermal Switch: A mechanism (e.g., a mechanical or gas-based switch) to thermally
connect and disconnect the sample from the cold stage of the cryostat.

e Procedure:

[e]

Sample Preparation: Prepare a sample of known mass.
o Mounting: Mount the sample on the platform and attach the heater and thermometer.

o Thermal Isolation: Cool the sample to the desired starting temperature using the thermal
switch. Once at temperature, open the thermal switch to thermally isolate the sample.

o Heat Pulse: Apply a short, known pulse of energy (AQ) to the sample using the heater.

o Temperature Rise Measurement: Record the temperature of the sample before and after
the heat pulse to determine the temperature rise (AT).

o Specific Heat Calculation: The heat capacity (C) of the sample is calculated as C = AQ /
AT. The specific heat (c) is then determined by dividing the heat capacity by the mass of
the sample.

o Temperature Dependence: Repeat the measurement at different starting temperatures to
map out the specific heat as a function of temperature.

Visualizations
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Caption: Experimental workflow for characterizing the low-temperature physical properties of

Mo-Re alloys.
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Caption: Relationship between the structure and low-temperature physical properties of Mo-Re
alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of
Molybdenum-Rhenium Alloys at Low Temperatures]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15488693#physical-properties-of-
molybdenum-rhenium-at-low-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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